6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid

• Molecular Formula: C10H9ClO2S
• Molecular Weight: 228.70 g/mol
• IUPAC Name: 6-chloro-3,4-dihydro-2H-thiochromene-4-carboxylic acid
• InChI: InChI=1S/C10H9ClO2S/c11-6-1-2-9-8(5-6)7(10(12)13)3-4-14-9/h1-2,5,7H,3-4H2,(H,12,13)
• InChI Key: AMFASVCOYUCOTL-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C1C(=O)O)C=C(C=C2)Cl

Description

6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid is a useful research compound. Its molecular formula is C10H9ClO2S and its molecular weight is 228.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of tin(II) chloride dihydrate (115.42 g, 0.51 mol) and 6-chloro-3,4-dihydro-4-(trimethylsiloxy)-2H-1-benzothiopyran-4-carbonitrile (37.53 g, 0.126 mol) in 1:1 acetic acid/concentrated hydrochloric acid is heated at reflux under nitrogen for 3 days, cooled to room temperature and diluted with chloroform. The aqueous phase is separated and extracted with chloroform. The organic phase and organic extracts are combined and extracted with 2N sodium hydroxide solution. The combined aqueous extracts are washed with chloroform and acidified to pH 3. The acidic aqueous mixture is extracted with chloroform and the combined organic extracts are dried and concentrated in vacuo to obtain a residue. The residue is triturated with an ether/petroleum ether mixture and filtered to give the title product as an off-white solid (12.56 g, mp 139°-150° C.).

Synthesis routes and methods II

Procedure details

Following the procedure of Example 2, 6-chloro-4-cyano-4-trimethylsilyloxy-3,4-dihydro-2H-1-benzothiopyran (5.8 g.) was reacted with stannous chloride dihydrate in glacial acetic acid (25 ml.) and concentrated hydrochloric acid (25 ml.). Recrystallization from benzene:cyclohexane gave 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid (2.59 g.), m.p. 153°-154° C.